Cas no 1342892-78-7 (1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid)
1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid
- A1-40800
- 1342892-78-7
- AKOS009090402
- 1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
- 1-(((Allyloxy)carbonyl)amino)cyclohexanecarboxylic acid
- EN300-1020165
-
- Inchi: 1S/C11H17NO4/c1-2-8-16-10(15)12-11(9(13)14)6-4-3-5-7-11/h2H,1,3-8H2,(H,12,15)(H,13,14)
- InChI Key: IWYPBTLLOXIRLX-UHFFFAOYSA-N
- SMILES: OC(C1(CCCCC1)NC(=O)OCC=C)=O
Computed Properties
- Exact Mass: 227.11575802g/mol
- Monoisotopic Mass: 227.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 75.6Ų
1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1020165-0.05g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 95% | 0.05g |
$455.0 | 2023-10-28 | |
| Enamine | EN300-1020165-0.1g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 95% | 0.1g |
$476.0 | 2023-10-28 | |
| Enamine | EN300-1020165-0.25g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 95% | 0.25g |
$498.0 | 2023-10-28 | |
| Enamine | EN300-1020165-0.5g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 95% | 0.5g |
$520.0 | 2023-10-28 | |
| Enamine | EN300-1020165-1.0g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-1020165-2.5g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 95% | 2.5g |
$1063.0 | 2023-10-28 | |
| Enamine | EN300-1020165-5.0g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-1020165-10.0g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 10g |
$2884.0 | 2023-05-25 | ||
| Enamine | EN300-1020165-1g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 95% | 1g |
$541.0 | 2023-10-28 | |
| Enamine | EN300-1020165-5g |
1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
1342892-78-7 | 95% | 5g |
$1572.0 | 2023-10-28 |
1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid
Comprehensive Analysis of 1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid (CAS No. 1342892-78-7)
In the realm of organic chemistry and pharmaceutical research, 1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid (CAS No. 1342892-78-7) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclohexane backbone and allyloxycarbonyl functional group, is widely studied for its potential applications in drug development and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or target-specific interactions.
The compound’s carboxylic acid moiety and urethane linkage (derived from the carbonylamino group) make it a valuable intermediate in synthetic chemistry. Recent trends in green chemistry have spurred interest in its role as a building block for sustainable polymers or biodegradable materials. A growing number of studies explore its utility in peptide synthesis, where its protective group properties (Alloc group) are leveraged for selective deprotection strategies. This aligns with the broader industry focus on precision medicine and targeted drug delivery systems.
From an analytical perspective, CAS No. 1342892-78-7 exhibits notable stability under physiological conditions, a trait highly sought after in prodrug design. Its cyclohexane ring contributes to conformational rigidity, which can improve binding affinity in receptor-ligand interactions. These properties have led to its inclusion in libraries for high-throughput screening (HTS), particularly in oncology and neurology research. Discussions on platforms like ResearchGate often highlight its compatibility with click chemistry protocols, further expanding its utility.
Environmental and regulatory considerations also play a role in its adoption. Unlike many traditional intermediates, this compound demonstrates low ecotoxicity in preliminary assessments, resonating with the EPA’s Safer Choice initiative. Its synthesis often employs atom-economical methods, reducing waste generation—a key concern in modern pharmaceutical manufacturing. These attributes address frequent queries from sustainability-focused researchers searching for "eco-friendly chemical intermediates" or "green alternatives in organic synthesis."
In the context of intellectual property, patents involving 1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid frequently cite its role in prodrug activation or bioconjugation techniques. This aligns with market demands for ADC (antibody-drug conjugate) technologies, where controlled release mechanisms are critical. Analytical techniques such as HPLC-MS and NMR are routinely employed to verify its purity, a topic frequently searched by quality control specialists.
Future directions may explore its derivatives for neuroprotective agents or enzyme inhibitors, given the rising prevalence of neurodegenerative diseases. The compound’s adaptability to solid-phase synthesis also positions it favorably for combinatorial chemistry applications. As the scientific community prioritizes AI-driven drug discovery, datasets featuring this molecule’s physicochemical properties are increasingly curated for machine learning models predicting drug-likeness.
In summary, CAS No. 1342892-78-7 represents a multifaceted tool in contemporary chemistry, bridging gaps between synthetic efficiency, environmental responsibility, and therapeutic innovation. Its continued study will likely yield breakthroughs aligned with global health and sustainability goals.
1342892-78-7 (1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)